4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol

• IUPAC Name: 4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino]-3-methylphenol
• InChI: InChI=1S/C16H13ClN2OS/c1-10-8-13(20)6-7-14(10)18-16-19-15(9-21-16)11-2-4-12(17)5-3-11/h2-9,20H,1H3,(H,18,19)
• InChI Key: SVTPBBDCXLMZHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol, also known as CTMP, is a synthetic compound that has been studied for its potential use in scientific research. CTMP is a thiazole-based compound that has been found to have interesting properties that make it a potential candidate for various research applications.

Mechanism of Action

4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters in the brain, which can have various effects on the body. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been found to be a potent inhibitor of dopamine and norepinephrine transporters, which makes it a potential candidate for studying the role of these neurotransmitters in the brain.
Biochemical and Physiological Effects
4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been found to have various biochemical and physiological effects on the body. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been found to increase the levels of dopamine and norepinephrine in the brain, which can lead to increased alertness, improved cognitive function, and improved mood. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has also been found to increase heart rate and blood pressure, which can have potential cardiovascular effects.

Advantages and Limitations for Lab Experiments

4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has several advantages for lab experiments. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol is a synthetic compound that can be easily synthesized in a laboratory setting. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has also been found to have high affinity for dopamine and norepinephrine transporters, which makes it a potential candidate for studying the role of these neurotransmitters in the brain. However, 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has some limitations for lab experiments. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has not been extensively studied in animal models, and its long-term effects on the body are not well understood.

Future Directions

There are several future directions for research on 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol. One potential direction is to study the long-term effects of 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol on the body. Another potential direction is to study the effects of 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol on other neurotransmitters in the brain. Additionally, 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol could be used to study the role of dopamine and norepinephrine in various neurological disorders, such as Parkinson's disease and depression.
Conclusion
In conclusion, 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol is a synthetic compound that has been studied for its potential use in scientific research. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been found to have high affinity for dopamine and norepinephrine transporters, which makes it a potential candidate for studying the role of these neurotransmitters in the brain. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has several advantages for lab experiments, but its long-term effects on the body are not well understood. There are several future directions for research on 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol, which could lead to a better understanding of its potential uses in scientific research.

Synthesis Methods

4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol can be synthesized using a multi-step process that involves the reaction of 4-chloroaniline with thioamide to form 4-(4-chlorophenyl)-1,3-thiazol-2-amine. This intermediate product is then reacted with 3-methylphenol to form 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol. The synthesis method of 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been studied for its potential use in scientific research, particularly in the field of neuroscience. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has been found to have a high affinity for the dopamine transporter, which makes it a potential candidate for studying the role of dopamine in the brain. 4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}-3-methylphenol has also been found to have a high affinity for the norepinephrine transporter, which makes it a potential candidate for studying the role of norepinephrine in the brain.